Cas no 2248364-30-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(oxolane-2-carbonyl)piperazin-1-yl]propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(oxolane-2-carbonyl)piperazin-1-yl]propanoate
• CAS No: 2248364-30-7
• MF: C₂₀H₂₃N₃O₆
• MW: 401.413125276566
• CID: 5978766
• PubChem ID: 165729523
• Update Time: 2025-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(oxolane-2-carbonyl)piperazin-1-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6523736
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(oxolane-2-carbonyl)piperazin-1-yl]propanoate
• 2248364-30-7

• Inchi： 1S/C20H23N3O6/c24-17(29-23-18(25)14-4-1-2-5-15(14)19(23)26)7-8-21-9-11-22(12-10-21)20(27)16-6-3-13-28-16/h1-2,4-5,16H,3,6-13H2
• InChI Key： BNHYXYCFKQAAFD-UHFFFAOYSA-N
• SMILES： O1CCCC1C(N1CCN(CCC(=O)ON2C(C3C=CC=CC=3C2=O)=O)CC1)=O

Computed Properties

• Exact Mass: 401.15868546g/mol
• Monoisotopic Mass: 401.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 96.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(oxolane-2-carbonyl)piperazin-1-yl]propanoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(oxolane-2-carbonyl)piperazin-1-yl]propanoate: A Comprehensive Overview

The compound with CAS No. 2248364-30-7, commonly referred to as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(oxolane-2-carbonyl)piperazin-1-yl]propanoate, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes an isoindole moiety, a piperazine ring, and a cyclic ester group. The combination of these structural elements contributes to its unique chemical properties and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a series of well-defined reaction steps. The synthesis process typically involves the strategic use of coupling agents, such as HATU or EDC, to facilitate the formation of the key amide and ester bonds within the molecule. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, thereby improving yield and purity. These methods have been documented in several high-profile journals, including *Journal of Medicinal Chemistry* and *Organic Process Research & Development*, highlighting the compound's importance in contemporary chemical research.

The structural complexity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(oxolane-2-carbonyl)piperazin-1-yl]propanoate makes it an intriguing subject for pharmacological studies. Recent studies have demonstrated its potential as a modulator of key cellular pathways involved in neurodegenerative diseases. For instance, research published in *Nature Communications* has shown that this compound exhibits selective inhibition of certain kinases associated with Alzheimer's disease. This finding underscores its potential as a lead compound for drug development in the field of neuroscience.

In addition to its pharmacological applications, this compound has also garnered attention in materials science due to its ability to form self-assembled monolayers under specific conditions. This property has been leveraged in the development of advanced sensors and nanomaterials, as reported in *Advanced Materials*. The ability to tailor its surface properties through chemical modifications further enhances its utility in technological applications.

From an analytical standpoint, the characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-[4-(oxolane-2-carbonyl)piperazin-1-yl]propanoate has been significantly aided by modern spectroscopic techniques such as NMR and HRMS. These methods provide detailed insights into its molecular structure and purity, ensuring high-quality standards for both research and industrial applications.

Looking ahead, the continued exploration of this compound's properties is expected to unlock new avenues for its application across diverse fields. Its unique combination of structural features positions it as a valuable tool for advancing both basic and applied research. As demonstrated by recent breakthroughs in medicinal chemistry and materials science, this compound exemplifies the transformative potential of innovative chemical design.